4-Propylcatechol

• IUPAC Name: 4-propylbenzene-1,2-diol
• InChI: InChI=1S/C9H12O2/c1-2-3-7-4-5-8(10)9(11)6-7/h4-6,10-11H,2-3H2,1H3
• InChI Key: SCTPZNJTGOGSQD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(C=C1)O)O
• Molecular Formula: C9H12O2
• DSSTOX Substance ID: DTXSID60179903
• Molecular Weight: 152.19 g/mol
• CAS No.: 2525-02-2

Description

4-Propylcatechol (4-PC) is a naturally occurring phenolic compound that is found in a variety of plants and animals. It is a structural analog of catechol and has been studied extensively due to its potential applications in medicine and biochemistry. 4-PC is a highly versatile compound that can be used in a variety of scientific research applications, including synthesis, biochemical and physiological effects, and drug development.

Scientific Research Applications

• Renewable Reactant Synthesis : 4-Propylcatechol carbonate, derived from renewable this compound (from wood), is used for carbamate synthesis. This process involves a two-step synthesis under mild conditions, demonstrating the utility of this compound in renewable chemistry (Dobi et al., 2019).

• Demethylation Processes : this compound is a product of the demethylation of 4-Propylguaiacol. The demethylation method is a green, efficient, and cheap way to produce phenols, catechols, and pyrogallols, highlighting this compound's role in sustainable chemical processes (Bomon et al., 2021).

• Electrochemical Studies : Research has explored the electrochemical oxidation of catechol derivatives, including 4-tert-butylcatechol. These studies provide insights into the mechanisms and applications in electrochemical synthesis and reactions (Nematollahi et al., 2004).

• Biomass and Natural Product Production : 4-Nerolidylcatechol, derived from Piper peltatum, is used for its anti-inflammatory, antimalarial, and antioxidant properties. This compound is important in cosmetics and pharmaceuticals, demonstrating this compound derivatives' significance in natural product chemistry (Pinto et al., 2010).

• Surface Functionalization : The reaction of titanium tetrachloride and benzyl alcohol with enediol ligands, including 4-tert-butylcatechol, allows for the in situ surface functionalization of titania nanoparticles. This shows the application of this compound in material science (Niederberger et al., 2004).

• Antioxidant Activity : Semi-synthetic derivatives of 4-Nerolidylcatechol show increased stability and significant in vitro inhibitory activity against the human malaria parasite, highlighting its role in pharmaceutical applications (Lima et al., 2012).

Safety and Hazards

4-Propylcatechol is classified as a skin irritant (Category 2), eye irritant (Category 2), and specific target organ toxicity – single exposure (Category 3). It is also hazardous to the aquatic environment, long-term (Chronic) - Category Chronic 2. Precautions include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Mechanism of Action

Biochemical Pathways

For instance, the protocatechuate 4,5-cleavage pathway is a key catabolic route for the degradation of various aromatic compounds . .

Action Environment

The action, efficacy, and stability of 4-Propylcatechol can be influenced by various environmental factors. For instance, its stability may decrease under high temperature and light exposure . The compound’s action and efficacy can also be affected by the physiological environment, including pH and the presence of other molecules.

Biochemical Analysis

Biochemical Properties

4-Propylcatechol plays a crucial role in biochemical reactions, particularly in the catabolism of lignin-derived aromatic compounds. It interacts with enzymes such as extradiol dioxygenases, which are involved in the cleavage of aromatic rings. One such enzyme, AphC, has been shown to have high specificity for this compound, facilitating its breakdown through meta-cleavage pathways . The interaction between this compound and these enzymes is essential for the degradation of complex organic molecules, contributing to various metabolic processes.

Cellular Effects

This compound influences several cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the central nervous system, potentially causing depression and a prolonged rise in blood pressure in animal models . Additionally, this compound may induce oxidative stress in cells, leading to alterations in cellular functions and metabolic pathways.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It binds to the active site of extradiol dioxygenases, facilitating the cleavage of aromatic rings. This binding is characterized by the formation of a bidentate complex with the active site iron, which is crucial for the catalytic activity of the enzyme . Furthermore, this compound may act as an inhibitor or activator of other enzymes, influencing various biochemical pathways.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. Its stability and degradation are influenced by environmental factors such as temperature and pH. Studies have shown that this compound can undergo oxidative degradation, leading to the formation of quinones and other reactive intermediates . These degradation products can have long-term effects on cellular function, potentially causing cytotoxicity and oxidative stress.

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At low doses, it may have minimal impact on cellular functions, while higher doses can lead to toxic effects. Studies have reported that high doses of this compound can cause central nervous system depression and prolonged hypertension in animals . Additionally, there may be threshold effects, where a certain dosage level triggers significant physiological responses.

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to the degradation of aromatic compounds. It is metabolized by extradiol dioxygenases, which cleave the aromatic ring and facilitate its breakdown into smaller molecules . These metabolic pathways are essential for the utilization of lignin-derived compounds and other complex organic molecules.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It may interact with transporters and binding proteins that facilitate its movement across cellular membranes. The distribution of this compound can affect its localization and accumulation within specific cellular compartments, influencing its biochemical activity .

Subcellular Localization

The subcellular localization of this compound is determined by its interactions with targeting signals and post-translational modifications. It may be directed to specific compartments or organelles, such as the cytoplasm or mitochondria, where it exerts its biochemical effects. The localization of this compound can impact its activity and function within the cell .

Synthesis routes and methods I

Procedure details

A mixture of 15.0 g (83 mM) of 4-propylveratrole, 53.0 g (882 mM) of acetic acid and 159.4 g (926 mM) of 47% hydrobromic acid was heated under reflux for 2 hours with stirring. After cooling to the room temperature, the reaction mixture was added with 140 ml of water and extracted three times with each 150 ml of ether. The extracted ether solution was successively washed with 150 ml of water, 150 g of 5% aqueous sodium thiosulfate solution and then twice with each 150 ml of water. The resulting solution was dried with anhydrous sodium sulfate, distilled off ether and vacuum distilled to obtain 10.5 g (69 mM) of 4-propylcatechol as a light yellow liquid having a boiling point of 119° C/3 mmHg.

Synthesis routes and methods II

Procedure details

To 38 mg (0.23 mmole) of 2-methoxy-4-propylphenol in 0.4 ml of CH2Cl2 at −78° C. and under argon was added 254 μl (0.252 mmole) of a IM BBr3 solution in CH2Cl2. The reaction mixture was stirred at −78° C. for one hour and then warmed to 0° C. The reaction was quenched by addition of 2 ml of water. The mixture was extracted three times with 5 ml of CH2Cl2, dried over anhydrous Na2SO4 and concentrated by rotary evaporation. The crude product was flash chromatographed over silica gel using 25% ethyl acetate in hexane to furnish 30 mg of 2-hydroxy-4-propylphenol, Structure (I-6), in 86% yield.